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Compound of Interest

Compound Name: (S)-VU0637120

Cat. No.: B2667347 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of stock solutions of (S)-
VU0637120, a selective neuropeptide Y4 receptor (Y4R) allosteric antagonist. Adherence to

this protocol will ensure the accurate and reproducible preparation of this compound for use in

various research applications.

Compound Information
A summary of the key quantitative data for (S)-VU0637120 is presented in Table 1. This

information is crucial for accurate stock solution preparation.

Property Value Source

Molecular Formula C₁₆H₁₉N₃O₅S₂ Axon Medchem

Molecular Weight 397.47 g/mol Axon Medchem

CAS Number 1214099-39-4 AOBIOUS

Solubility Soluble in DMSO AOBIOUS

Experimental Protocols
This section outlines the necessary materials and a step-by-step procedure for preparing a 10

mM stock solution of (S)-VU0637120 in Dimethyl Sulfoxide (DMSO).
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Materials
(S)-VU0637120 powder

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes and sterile pipette tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

Stock Solution Preparation Workflow
The following diagram illustrates the general workflow for preparing the (S)-VU0637120 stock

solution.
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Preparation

Storage & Handling

Weigh (S)-VU0637120
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Store at -20°C or -80°C
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Caption: Workflow for preparing (S)-VU0637120 stock solution.

Step-by-Step Protocol for a 10 mM Stock Solution
Safety First: Don appropriate PPE before handling the compound and solvent. It is

recommended to perform these steps in a chemical fume hood.

Weighing the Compound:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b2667347?utm_src=pdf-body-img
https://www.benchchem.com/product/b2667347?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2667347?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tare a clean, dry microcentrifuge tube or amber glass vial on a calibrated analytical

balance.

Carefully weigh out a precise amount of (S)-VU0637120 powder. For example, to prepare

1 mL of a 10 mM stock solution, you would weigh out 3.97 mg of the compound.

Calculating Solvent Volume:

Use the following formula to calculate the volume of DMSO required to achieve the

desired concentration:

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Concentration (mol/L))

For a 10 mM (0.010 mol/L) stock solution using 3.97 mg (0.00397 g) of (S)-VU0637120:

Volume (L) = 0.00397 g / (397.47 g/mol x 0.010 mol/L) = 0.001 L = 1 mL

Dissolving the Compound:

Add the calculated volume of DMSO to the tube or vial containing the weighed (S)-
VU0637120 powder.

Cap the tube or vial securely.

Vortex the solution until the compound is completely dissolved. Gentle warming in a 37°C

water bath may be used to aid dissolution if necessary. Visually inspect the solution to

ensure no solid particles remain.

Storage and Handling:

For ease of use and to minimize freeze-thaw cycles, it is recommended to aliquot the

stock solution into smaller, single-use volumes.

Store the aliquots in tightly sealed tubes or vials at -20°C or -80°C for long-term storage.

When ready to use, thaw an aliquot at room temperature and vortex briefly before making

further dilutions in your desired experimental buffer or medium. It is advisable to keep the
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final DMSO concentration in cell-based assays below 0.5% to avoid solvent-induced

toxicity.[1]

Dilution Calculations
For preparing working solutions from the 10 mM stock, the following formula can be used:

M₁V₁ = M₂V₂

Where:

M₁ = Concentration of the stock solution (e.g., 10 mM)

V₁ = Volume of the stock solution to be used

M₂ = Desired final concentration of the working solution

V₂ = Final volume of the working solution

Example: To prepare 1 mL of a 100 µM working solution from a 10 mM stock:

(10,000 µM) * V₁ = (100 µM) * (1 mL) V₁ = (100 µM * 1 mL) / 10,000 µM V₁ = 0.01 mL = 10 µL

Therefore, you would add 10 µL of the 10 mM stock solution to 990 µL of your experimental

buffer or medium.

Signaling Pathway Context
(S)-VU0637120 acts as a selective allosteric antagonist of the neuropeptide Y4 receptor (Y4R),

a G-protein coupled receptor (GPCR). The simplified signaling pathway is depicted below.
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Caption: Simplified Y4 receptor signaling pathway.

By following these detailed protocols and understanding the context of (S)-VU0637120's

mechanism of action, researchers can confidently prepare and utilize this compound in their

studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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